89599-01-9(3-Bromobenzenesulfonamide),B5734

3-Bromobenzenesulfonamide Properties

Names and Identifiers

- 3-Bromobenzenesulphonamide
- m-bromobenzenesulfonamide
- 3-Bromobenzenesulfonamide
- 3-Bromo-benzenesulfonamide
- 3-Bromobenzene-1-Sulfonamide
- benzenesulfonamide, 3-bromo-
- 3-bromanylbenzenesulfonamide
- PubChem11759
- 3-bromophenylsulfonamide
- 3-BROMO-BENZENESULFONIC ACID AMIDE
- 3-bromobenzene sulfonamide
- 3-bromobenzene-sulfonamide
- 3-BROMOBENESULFONAMIDE
- KSC492S2B
- MUBJNMWVQGHHLG-UHFFFAOYSA-N
- 3-Bromobenzenesulfonamide (ACI)
- Benzenesulfonamide, m-bromo- (7CI)
- 3-(Aminosulfonyl)-bromobenzene
- 3-Sulfamoyl-1-bromobenzene
- 3-Bromobenzenesulfonamide, 97%
- AB03164
- B5734
- EN300-124454
- DB-013633
- MFCD00084903
- 89599-01-9
- 3-bromobenzene-1-sulphonamide
- SCHEMBL264103
- CS-W004130
- STL555734
- PS-3032
- A843244
- BBL101937
- J-200053
- DTXSID80370490
- AN-652/43422937
- Z45415621
- AKOS000147474
- TCMDC-123819
- SY010674
- CHEMBL531249
- A836786
- +Expand
- MDL： MFCD00084903
- InChIKey： MUBJNMWVQGHHLG-UHFFFAOYSA-N
- Inchi： 1S/C6H6BrNO2S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,(H2,8,9,10)
- SMILES： O=S(C1C=C(Br)C=CC=1)(N)=O

Computed Properties

Exact Mass: 234.93000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 234.93
Heavy Atom Count: 11
Complexity: 221
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 68.5

Experimental Properties

LogP: 2.87760
PSA: 68.54000
Boiling Point: 375.8°C at 760 mmHg
Melting Point: 156.0 to 160.0 deg-C
Flash Point: 181.1℃
Color/Form: solid
Solubility: Not determined
Density: 1.754

3-Bromobenzenesulfonamide Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Risk Phrases： R36/37/38
Signal Word：warning
HazardClass：IRRITANT

3-Bromobenzenesulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-Bromobenzenesulfonamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JKR-1g	3-Bromobenzenesulphonamide	89599-01-9	97%	1g	$5.00	2024-04-20
A2B Chem LLC	AB64539-1g	3-Bromobenzenesulfonamide	89599-01-9	97%	1g	$5.00	2024-04-19
Aaron	AR003JT3-1g	3-Bromobenzenesulphonamide	89599-01-9	97%	1g	$4.00	2024-07-18
abcr	AB145499-1 g	3-Bromobenzene-1-sulfonamide, 97%; .	89599-01-9	97%	1g	€75.90	2023-05-09
Alichem	A019089245-25g	3-Bromobenzenesulphonamide	89599-01-9	97%	25g	$354.32	2023-08-31
Ambeed	A211494-1g	3-Bromobenzenesulphonamide	89599-01-9	97%	1g	$6.0	2024-05-30
Apollo Scientific	OR0112-1g	3-Bromobenzenesulphonamide	89599-01-9		1g	£10.00	2023-09-01
Chemenu	CM255632-25g	3-Bromobenzenesulphonamide	89599-01-9	95+%	25g	$107
Enamine	EN300-124454-0.05g	3-bromobenzene-1-sulfonamide	89599-01-9	95%	0.05g	$19.0	2023-07-08
eNovation Chemicals LLC	D689977-100g	3-Bromobenzenesulfonamide	89599-01-9	>97%	100g	$245	2022-06-08

3-Bromobenzenesulfonamide Synthesis

Synthetic Circuit 1

2905-24-0

89599-01-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide ; 3 - 4 h, 0 °C

Reference

: Unexpected C=N bond formation via NaI-catalyzed oxidative de-tetra-hydrogenative cross-couplings between N,N-dimethyl aniline and sulfamides

Zheng, Yang; Mao, Jincheng; Chen, Jie; Rong, Guangwei; Liu, Defu; et al, RSC Advances, 2015, 5(62), 50113-50117

Synthetic Circuit 2

308283-47-8

89599-01-9

Reaction Conditions

1.1 Reagents: Aluminum , Iodine Solvents: Acetonitrile ; 18 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides

Sang, Dayong ; Dong, Bingqian; Liu, Yunfeng; Tian, Juan, Journal of Organic Chemistry, 2022, 87(5), 3586-3595

Synthetic Circuit 3

6320-01-0

89599-01-9

Reaction Conditions

1.1 Reagents: Ammonium carbamate , Iodobenzene diacetate Solvents: Methanol ; 24 h, rt

Reference

: Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates

Tilby, Michael J.; Dewez, Damien F.; Pantaine, Loic R. E.; Hall, Adrian; Martinez-Lamenca, Carolina; et al, ACS Catalysis, 2022, 12(10), 6060-6067

Synthetic Circuit 4

2905-24-0

89599-01-9

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Acetonitrile , Water ; 0 °C; 1 h, rt

Reference

: Design and synthesis of triazolopyrimidine acylsulfonamides as novel anti-mycobacterial leads acting through inhibition of acetohydroxyacid synthase

Patil, Vikas; Kale, Manoj; Raichurkar, Anandkumar; Bhaskar, Brahatheeswaran; Prahlad, Dwarakanath; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(9), 2222-2225

Synthetic Circuit 5

2905-24-0

89599-01-9

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Dichloromethane , Water ; 0 °C → rt; 2 h, rt

Reference

: Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors

Tang, Guozhi; Lin, Xianfeng; Qiu, Zongxing; Li, Wentao; Zhu, Lei; et al, ACS Medicinal Chemistry Letters, 2011, 2(8), 603-607

3-Bromobenzenesulfonamide Raw materials

3-Bromobenzenesulfonamide Preparation Products

3-Bromobenzenesulfonamide (89599-01-9)

3-Bromobenzenesulfonamide Suppliers

J&K Scientific

Audited Supplier

(CAS:89599-01-9)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:89599-01-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:89599-01-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:89599-01-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-Bromobenzenesulfonamide Related Literature

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Junrong Song,Junjie Lan,Chao Chen,Shengcao Hu,Jialei Song,Wulin Liu,Xueyi Zeng,Huayong Lou,Yaacov Ben-David,Weidong Pan Med. Chem. Commun. 2018 9 1131
2. Solvent interception, heterocyclization and desilylation upon NBS-induced sulfamidation of trimethyl(vinyl)silane

Vera V. Astakhova,Mikhail Yu. Moskalik,Bagrat A. Shainyan Org. Biomol. Chem. 2019 17 7927

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Cas no 89599-01-9 (3-Bromobenzenesulfonamide)

3-Bromobenzenesulfonamide Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Bromobenzenesulfonamide Security Information

3-Bromobenzenesulfonamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Bromobenzenesulfonamide Price

3-Bromobenzenesulfonamide Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

3-Bromobenzenesulfonamide Raw materials

3-Bromobenzenesulfonamide Preparation Products

3-Bromobenzenesulfonamide Suppliers

3-Bromobenzenesulfonamide Related Literature

Related Categories

89599-01-9 (3-Bromobenzenesulfonamide) Related Products